Perovskite solar cells (PSCs) consisting of interfacial two- and three-dimensional heterostructures that incorporate ammonium ligand intercalation have enabled rapid progress toward the goal of uniting performance with stability. However, as the field continues to seek ever-higher durability, additional tools that avoid progressive ligand intercalation are needed to minimize degradation at high temperatures. We used ammonium ligands that are nonreactive with the bulk of perovskites and investigated a library that varies ligand molecular structure systematically. We found that fluorinated aniliniums offer interfacial passivation and simultaneously minimize reactivity with perovskites. Using this approach, we report a certified quasi–steady-state power-conversion efficiency of 24.09% for inverted-structure PSCs. In an encapsulated device operating at 85°C and 50% relative humidity, we document a 1560-hour T 85 at maximum power point under 1-sun illumination.

Equity advocates see paths to increasing minority representation-but say it won't be easy.

Rapid, widespread adoption of the latest large language models has sparked both excitement and concern about advanced artificial intelligence (AI). In response, many are looking to the field of AI safety for answers. Major AI companies are purportedly investing heavily in this young research program, even as they cut “trust and safety” teams addressing harms from current systems. Governments are taking notice too. The United Kingdom just invested £100 million in a new “Foundation Model Taskforce” and plans an AI safety summit this year. And yet, as research priorities are being set, it is already clear that the prevailing technical agenda for AI safety is inadequate to address critical questions. Only a sociotechnical approach can truly limit current and potential dangers of advanced AI.

New methods promise transformative insights and conservation benefits.

As the number of CuO 2 layers, n , in each unit cell of a cuprate family increases, the maximum transition temperature ( T c,max ) exhibits a universal bell-shaped curve with a peak at n = 3. The microscopic mechanism of this trend remains elusive. In this study, we used advanced electron microscopy to image the atomic structure of cuprates in the Bi 2 Sr 2 Ca n -1 Cu n O 2 n +4+δ family with 1 ≤ n ≤ 9; the evolution of the charge-transfer gap size (Δ) with n can be measured simultaneously. We determined that the n dependence of Δ follows an inverted bell-shaped curve with the minimum Δ value at n = 3. The correlation between Δ, n , and T c,max may clarify the origin of superconductivity in cuprates.

Eruption dates suggest chemical weathering of rocks triggered plunging temperatures.

Half-billion-year-old tunicate from western Utah "looks like it died yesterday".